Cas no 828913-06-0 (2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-methylphenyl)azo]-)

2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-methylphenyl)azo]- structure
828913-06-0 structure
Product name:2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-methylphenyl)azo]-
CAS No:828913-06-0
MF:C14H16N2O3
MW:260.28844
CID:681082
PubChem ID:71416886

2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-methylphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-methylphenyl)azo]-
    • 1-ethenoxy-3-[(4-methylphenyl)diazenyl]pentane-2,4-dione
    • DTXSID00836245
    • 1-(Ethenyloxy)-3-[(E)-(4-methylphenyl)diazenyl]pentane-2,4-dione
    • 828913-06-0
    • Inchi: InChI=1S/C14H16N2O3/c1-4-19-9-13(18)14(11(3)17)16-15-12-7-5-10(2)6-8-12/h4-8,14H,1,9H2,2-3H3
    • InChI Key: OUDZIONNVUWCBP-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)N=NC(C(=O)C)C(=O)COC=C

Computed Properties

  • Exact Mass: 260.11609238g/mol
  • Monoisotopic Mass: 260.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 68.1Ų

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